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Compound of Interest

Compound Name: Lidocaine N-ethyl bromide

Cat. No.: B1675314 Get Quote

Technical Support Center: Lidocaine N-ethyl
Bromide (QX-314)
Welcome to the technical support center for Lidocaine N-ethyl bromide (QX-314). This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the solubility and stability of QX-314 in internal solutions for

electrophysiology and other applications. Below you will find frequently asked questions (FAQs)

and troubleshooting guides to ensure the successful use of QX-314 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Lidocaine N-ethyl bromide (QX-314) and what are its primary applications in

research?

Lidocaine N-ethyl bromide, also known as QX-314, is a quaternary derivative of lidocaine.

Due to its permanent positive charge, it is membrane-impermeable.[1][2][3][4] Its primary

application in research is as an intracellular blocker of voltage-gated sodium channels.[1][2][3]

When introduced into the cytoplasm of a neuron, for example, via a patch pipette, it effectively

blocks sodium currents from the inside, which is useful for isolating and studying other ion

channels or for preventing action potential firing.[5][6][7]

Interestingly, while QX-314 is generally membrane-impermeable, it can enter certain neurons,

particularly nociceptors (pain-sensing neurons), through the pores of transient receptor
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potential (TRP) channels, such as TRPV1 and TRPA1.[8][9][10] This property is exploited to

selectively block pain signals. The entry of QX-314 through these channels can be facilitated by

agonists like capsaicin or by acidic conditions.[11][12]

Q2: What is the difference between Lidocaine N-ethyl bromide (QX-314 bromide) and

Lidocaine N-ethyl chloride (QX-314 chloride)?

The primary difference lies in the counter-ion (bromide vs. chloride). For most

electrophysiological applications, this difference is minor and the two salts are often used

interchangeably. However, it is important to note the difference in molecular weight when

preparing solutions of a specific molarity.

QX-314 Bromide: Molecular Weight: ~343.3 g/mol [1][4]

QX-314 Chloride: Molecular Weight: ~298.85 g/mol [3][13]

Always refer to the manufacturer's certificate of analysis for the exact molecular weight of your

specific batch.

Q3: What are the recommended storage conditions for solid QX-314 and its stock solutions?

Proper storage is crucial to maintain the stability and efficacy of QX-314.
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C[4][14][15] ≥ 4 years[4]

Store under

desiccating

conditions.[1]

+4°C[1] Up to 12 months[1]
For short-term

storage.

Stock Solutions -20°C[2][15] Up to 1 month[2]

Sealed, away from

moisture. Avoid

repeated freeze-thaw

cycles.[2]

-80°C[2][5] Up to 6 months[2]
Aliquot into single-use

volumes.

Q4: In which solvents is QX-314 soluble?

The solubility of QX-314 depends on the salt form and the solvent.

Compound Solvent Maximum Concentration

QX-314 Bromide Water Soluble[1]

PBS (pH 7.2) 10 mg/mL[4]

DMSO 20 mg/mL[4]

DMF 5 mg/mL[4]

Ethanol 2 mg/mL[4]

QX-314 Chloride Water
100 mM (approx. 30 mg/mL)[3]

[13]

Troubleshooting Guides
Issue 1: Precipitation of QX-314 in Internal Solution
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Symptoms:

Cloudiness or visible particles in the internal solution after adding QX-314.

Difficulty in obtaining a stable whole-cell recording.

Clogged patch pipettes.[16]

Possible Causes and Solutions:

Cause Solution

Exceeding Solubility Limit

Ensure the final concentration of QX-314 does

not exceed its solubility limit in your specific

internal solution. While soluble in water, high

concentrations of other salts in the internal

solution can affect its solubility.

"Crashing Out" from DMSO Stock

When preparing internal solutions from a

concentrated DMSO stock, the rapid change in

solvent polarity can cause precipitation.[17] To

mitigate this, add the DMSO stock dropwise to

the aqueous solution while vortexing or stirring

vigorously.[17]

pH of the Internal Solution

The pH of the internal solution can influence the

solubility of its components.[18] Ensure the pH

is adjusted after all components, including QX-

314, have been added and are fully dissolved.

Temperature Effects

Ensure all components are fully dissolved at

room temperature before aliquoting and

freezing. Some components may be less

soluble at lower temperatures.

Impure QX-314 Use high-purity QX-314 (>98%).[1][3][4][13]

Issue 2: Inconsistent or No Block of Sodium Channels
Symptoms:
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Action potentials are still present after establishing a whole-cell recording with an internal

solution containing QX-314.

No significant change in the sodium current amplitude over time.

Possible Causes and Solutions:

Cause Solution

Insufficient Diffusion Time

QX-314 needs time to diffuse from the patch

pipette into the cell to block the sodium

channels. The time required depends on the

size of the cell and the access resistance. It may

take several minutes for the block to become

effective.

Degraded QX-314

Improper storage or repeated freeze-thaw

cycles of stock solutions can lead to

degradation. Prepare fresh working solutions

from properly stored aliquots.

Incorrect Concentration

Verify the calculations for the concentration of

QX-314 in your internal solution. A common

concentration used is 5 mM.[19]

High Access Resistance

High access resistance will slow the diffusion of

QX-314 into the cell. Monitor access resistance

and discard cells where it is too high.

Experimental Protocols
Protocol 1: Preparation of a K-Gluconate Based Internal
Solution with QX-314 (5 mM)
This protocol is suitable for current-clamp recordings where the aim is to block action

potentials.

Materials:
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K-Gluconate

KCl

HEPES

EGTA

Mg-ATP

Na2-GTP

Phosphocreatine

Lidocaine N-ethyl bromide (QX-314)

Ultrapure water

KOH (for pH adjustment)

Osmometer

pH meter

Procedure:

On a calibrated analytical balance, weigh out the required amounts of each solid component

for your desired final volume (e.g., 50 mL). An example composition is provided in the table

below.

In a clean beaker, dissolve the weighed solids in approximately 80% of the final volume of

ultrapure water.

Add QX-314 to the solution and ensure it is fully dissolved.

Allow the solution to equilibrate to room temperature.

Adjust the pH to the desired value (e.g., 7.3) using a freshly prepared solution of KOH.
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Bring the solution to the final volume with ultrapure water.

Measure the osmolarity using an osmometer and adjust if necessary (e.g., to ~290 mOsm)

by adding ultrapure water (to decrease) or a small amount of a concentrated stock of an inert

osmolyte like sucrose (to increase).

Filter the final solution through a 0.22 µm syringe filter to remove any micro-precipitates.[5]

Aliquot the solution into single-use microcentrifuge tubes (e.g., 100-200 µL).

Store the aliquots at -80°C for long-term storage.[5]

Example K-Gluconate Internal Solution Composition:

Component Final Concentration (mM)

K-Gluconate 130

KCl 10

HEPES 10

EGTA 0.5

Mg-ATP 4

Na2-GTP 0.4

Phosphocreatine 10

QX-314 5

Protocol 2: Preparation of a Cesium-Based Internal
Solution with QX-314 (5 mM)
This protocol is suitable for voltage-clamp experiments to block both sodium and potassium

channels.

Materials:
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Cs-Methanesulfonate or CsCl

HEPES

EGTA

Mg-ATP

Na2-GTP

Lidocaine N-ethyl bromide (QX-314)

Ultrapure water

CsOH (for pH adjustment)

Osmometer

pH meter

Procedure: The procedure is the same as for the K-Gluconate based solution, but with cesium

salts instead of potassium salts, and using CsOH for pH adjustment.

Example Cesium-Based Internal Solution Composition:

Component Final Concentration (mM)

Cs-Methanesulfonate 120

CsCl 10

HEPES 10

EGTA 10

Mg-ATP 4

Na2-GTP 0.4

QX-314 5
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Caption: Workflow for the preparation and use of internal solutions containing QX-314.
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Caption: Troubleshooting guide for QX-314 precipitation in internal solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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